Cas no 92280-19-8 (Butanedioic acid, 2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-)

• Product Name: Butanedioic acid, 2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-
• CAS No: 92280-19-8
• MF: C₁₃H₁₂O₇
• MW: 280.232g/mol
• CID: 753709
• Update Time: 2024-03-01

Butanedioic acid, 2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (E)-
• Butanedioic acid, 2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-

• Inchi： 1S/C13H12O7/c14-9-4-1-8(2-5-9)3-6-12(17)20-10(13(18)19)7-11(15)16/h1-6,10,14H,7H2,(H,15,16)(H,18,19)/b6-3+
• InChI Key： QVPHNABUSKBIMG-ZZXKWVIFSA-N
• SMILES： C(O)(=O)C(OC(=O)/C=C/C1=CC=C(O)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 280.058
• Monoisotopic Mass: 280.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters